Cas no 1427439-69-7 (7-bromoimidazo1,2-apyridin-3-amine)

• Product Name: 7-bromoimidazo1,2-apyridin-3-amine
• CAS No: 1427439-69-7
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD22077068
• CID: 4671281
• PubChem ID: 82529966
• Update Time: 2025-11-02

7-bromoimidazo1,2-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromoimidazo[1,2-a]pyridin-3-amine
• FCH1597229
• AX8276409
• 7-bromoimidazo1,2-apyridin-3-amine
• G70247
• EN300-2967750
• 1427439-69-7
• AKOS022835929
• CHC43969
• DS-19037
• MFCD22077068
• CS-0214447

• MDL： MFCD22077068
• Inchi： 1S/C7H6BrN3/c8-5-1-2-11-6(9)4-10-7(11)3-5/h1-4H,9H2
• InChI Key： JSUNLBBDEJGVIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(=CN=C2C=1)N

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.3

Additional information on 7-bromoimidazo1,2-apyridin-3-amine

7-Bromoimidazo[1,2-a]pyridin-3-amine (CAS No. 1427439-69-7): A Versatile Heterocyclic Building Block for Drug Discovery

In the rapidly evolving field of medicinal chemistry, 7-bromoimidazo[1,2-a]pyridin-3-amine (CAS No. 1427439-69-7) has emerged as a promising heterocyclic compound with significant potential in pharmaceutical research. This imidazo[1,2-a]pyridine derivative features a unique molecular structure that combines the characteristics of both imidazole and pyridine rings, making it particularly valuable for the development of novel therapeutic agents.

The growing interest in imidazo[1,2-a]pyridine scaffolds stems from their remarkable biological activities and drug-like properties. Researchers are increasingly focusing on 7-bromoimidazo[1,2-a]pyridin-3-amine synthesis and its derivatives as potential candidates for treating various diseases. The bromine substitution at the 7-position and the amino group at the 3-position provide excellent opportunities for further structural modifications through cross-coupling reactions and other synthetic transformations.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine-based compounds in addressing current medical challenges. The COVID-19 pandemic has accelerated research into novel antiviral agents, and 7-bromoimidazo[1,2-a]pyridin-3-amine derivatives are being investigated for their potential activity against viral proteases. Additionally, the compound's structural features make it attractive for developing kinase inhibitors, which are crucial in cancer therapy and inflammatory diseases.

From a synthetic chemistry perspective, 7-bromoimidazo[1,2-a]pyridin-3-amine serves as an excellent intermediate for constructing more complex molecular architectures. The bromine atom allows for various palladium-catalyzed cross-coupling reactions, while the amino group can participate in condensation reactions or serve as a directing group for further functionalization. These characteristics make it particularly valuable in fragment-based drug discovery and combinatorial chemistry approaches.

The pharmaceutical industry's shift toward targeted therapies has increased demand for specialized heterocyclic building blocks like 7-bromoimidazo[1,2-a]pyridin-3-amine. Its molecular weight of 212.04 g/mol and moderate lipophilicity make it suitable for developing drug candidates with optimal pharmacokinetic properties. Researchers are particularly interested in its potential applications in central nervous system (CNS) drugs, given the imidazo[1,2-a]pyridine scaffold's ability to cross the blood-brain barrier.

Recent advances in synthetic methodology have improved the accessibility of 7-bromoimidazo[1,2-a]pyridin-3-amine and its derivatives. Modern techniques such as continuous flow chemistry and microwave-assisted synthesis have reduced production costs and improved yields, making this compound more available for medicinal chemistry programs. These developments align with the pharmaceutical industry's growing emphasis on sustainable and efficient synthetic routes.

The compound's stability and storage requirements are important considerations for researchers. 7-Bromoimidazo[1,2-a]pyridin-3-amine typically requires storage at 2-8°C in a dry environment, protected from light. Proper handling ensures the compound maintains its purity and reactivity for subsequent synthetic transformations. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and quantify this material in research settings.

In the context of intellectual property, several patents have emerged covering various applications of imidazo[1,2-a]pyridine-3-amine derivatives, highlighting the commercial potential of this chemical class. Pharmaceutical companies are actively investigating 7-bromoimidazo[1,2-a]pyridin-3-amine-based compounds as potential treatments for neurological disorders, infectious diseases, and metabolic conditions. This growing patent landscape reflects the compound's versatility and therapeutic promise.

From a market perspective, the demand for specialized pharmaceutical intermediates like 7-bromoimidazo[1,2-a]pyridin-3-amine continues to rise. Contract research organizations and custom synthesis providers are expanding their offerings to include this and related compounds, catering to the needs of drug discovery programs worldwide. The compound's relatively simple structure combined with its high derivatization potential makes it particularly attractive for early-stage drug discovery projects.

Quality control is paramount when working with 7-bromoimidazo[1,2-a]pyridin-3-amine in pharmaceutical applications. Reputable suppliers typically provide certificates of analysis detailing purity (often ≥95% by HPLC), residual solvent content, and other critical quality attributes. These specifications are essential for ensuring reproducible results in medicinal chemistry studies and subsequent biological evaluations.

Looking ahead, 7-bromoimidazo[1,2-a]pyridin-3-amine is poised to play an increasingly important role in drug discovery. Its structural features align well with current trends in small molecule drug development, particularly in the areas of protein-protein interaction inhibitors and allosteric modulators. As researchers continue to explore its potential, we can expect to see more publications and patent applications featuring this versatile heterocyclic compound and its derivatives.

For synthetic chemists and medicinal researchers, understanding the reactivity profile of 7-bromoimidazo[1,2-a]pyridin-3-amine is crucial for successful molecular design. The compound participates in various reactions including Buchwald-Hartwig aminations, Suzuki-Miyaura couplings, and nucleophilic aromatic substitutions. These transformations enable the rapid generation of diverse compound libraries for structure-activity relationship studies.

In conclusion, 7-bromoimidazo[1,2-a]pyridin-3-amine (CAS No. 1427439-69-7) represents a valuable chemical building block with wide-ranging applications in pharmaceutical research and drug discovery. Its unique structural features, synthetic versatility, and biological relevance make it an important tool for addressing current and future therapeutic challenges. As the demand for innovative drug candidates continues to grow, this compound and its derivatives will undoubtedly remain at the forefront of medicinal chemistry research.